Ethyl 5-(2-(3,4-dimethoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H23N3O6S/c1-4-34-25(31)22-17-14-35-23(21(17)24(30)28(27-22)16-8-6-5-7-9-16)26-20(29)13-15-10-11-18(32-2)19(12-15)33-3/h5-12,14H,4,13H2,1-3H3,(H,26,29)
• InChI Key: CCPYAMZLZHPOLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4
• Molecular Formula: C25H23N3O6S
• Molecular Weight: 493.5 g/mol

Description

Ethyl 5-(2-(3,4-dimethoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H23N3O6S and its molecular weight is 493.53. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-(2-(3,4-dimethoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-(2-(3,4-dimethoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that derivatives related to Ethyl 5-(2-(3,4-dimethoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate are crucial in the synthesis of a wide range of heterocyclic compounds. For example, the synthesis and reactions of pyridazine derivatives and related compounds, such as Pyrrolo[2,3-c]pyridazines and Furo[2,3-c]pyndazines, have been extensively studied. These compounds are obtained through cyclization and condensation reactions from related pyridazinone precursors, offering a pathway to novel heterocyclic frameworks with potential biological activity (Deeb, Bayoumy, Yasine, & Fikry, 1992).

Novel Synthetic Pathways

The compound serves as a precursor in the creation of diverse heterocycles, illustrating its versatility in synthetic organic chemistry. For instance, a study described the conversion of ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate into various novel heterocyclic structures, showcasing the compound's utility in generating biologically relevant molecules (Deeb & El-Abbasy, 2006).

Antimicrobial and Biological Activities

Further research into pyrimidine derivatives synthesized from related compounds has demonstrated antimicrobial properties. These studies highlight the potential of ethyl 5-(2-(3,4-dimethoxyphenyl)acetamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate derivatives in contributing to the development of new antimicrobial agents, underscoring the importance of these compounds in medicinal chemistry (Farag, Kheder, & Mabkhot, 2008).